Cas no 131447-89-7 (Heptanenitrile,3-[1-(acetyloxy)-1-methylethyl]-6-oxo-)

• Product Name: Heptanenitrile,3-[1-(acetyloxy)-1-methylethyl]-6-oxo-
• CAS No: 131447-89-7
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 181475
• PubChem ID: 2724745
• Update Time: 2025-04-19

Heptanenitrile,3-[1-(acetyloxy)-1-methylethyl]-6-oxo- Chemical and Physical Properties

Names and Identifiers

• Heptanenitrile,3-[1-(acetyloxy)-1-methylethyl]-6-oxo-
• [(3R)-3-(cyanomethyl)-2-methyl-6-oxoheptan-2-yl] acetate
• [(3R)-3-(cyanomethyl)-2-methyl-6-oxidanylidene-heptan-2-yl] ethanoate
• 3-(1-acetoxy-1-methylethyl)-6-oxoheptanenitrile
• A806263
• AC1OEHEG
• acetic acid [(3R)-3-(cyanomethyl)-2-methyl-6-oxoheptan-2-yl] ester
• 2-(CYANOMETHYL)-1,1-DIMETHYL-5-OXOHEXYL ACETATE
• 3-(Cyanomethyl)-2-methyl-6-oxoheptan-2-yl acetate
• DL-3-(1-ACETOXY-1-METHYLETHYL)-6-OXOHEPTANENITRILE
• DL-3-(1-Acetoxy-1-methylethyl)-6-oxoheptanenitrile,97%
• [3-(cyanomethyl)-2-methyl-6-oxoheptan-2-yl] acetate
• 131447-89-7
• AKOS024284185

• Inchi： 1S/C12H19NO3/c1-9(14)5-6-11(7-8-13)12(3,4)16-10(2)15/h11H,5-7H2,1-4H3
• InChI Key： GYMQJDBBAFVHRZ-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(C)(C)C(CC#N)CCC(C)=O

Computed Properties

• Exact Mass: 225.13600
• Monoisotopic Mass: 225.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.7
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Color/Form: Amber viscous liquid
• Density: 1.03
• Boiling Point: 120-125 °C (2 mmHg)
• Flash Point: 162.9°C
• Refractive Index: 1.4586-1.4606
• PSA: 67.16000
• LogP: 2.22718
• Solubility: Slightly soluble in water

Heptanenitrile,3-[1-(acetyloxy)-1-methylethyl]-6-oxo- Security Information

• Hazard Category Code： 20/21/22
• Safety Instruction： S36/37
• Hazardous Material Identification：
• Safety Term：S36/37
• Storage Condition：0-6°C
• Risk Phrases：R20/21/22